Cas no 2640979-49-1 (N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2640979-49-1
• MF: C₁₅H₂₁FN₂O₂S
• MW: 312.402846097946
• CID: 5319514
• PubChem ID: 154829921
• Update Time: 2025-06-15

N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6752-3449
• AKOS040723864
• N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• 2640979-49-1

• Inchi： 1S/C15H21FN2O2S/c16-13-4-1-3-12(9-13)10-18-8-2-5-14(11-18)17-21(19,20)15-6-7-15/h1,3-4,9,14-15,17H,2,5-8,10-11H2
• InChI Key： HIABFPVTLXSLKL-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CN(CC2C=CC=C(C=2)F)CCC1)(=O)=O

Computed Properties

• Exact Mass: 312.13077725g/mol
• Monoisotopic Mass: 312.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

Comprehensive Overview of N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide (CAS No. 2640979-49-1)

N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide, identified by its CAS number 2640979-49-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring, a fluorophenyl group, and a cyclopropanesulfonamide moiety. Such a configuration is often explored for its potential interactions with biological targets, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives due to their versatility in drug design. The incorporation of a fluorine atom in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers are particularly intrigued by its potential applications in neuropharmacology, where similar structures have demonstrated activity against G-protein-coupled receptors (GPCRs) and ion channels.

The synthesis of N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide involves multi-step organic reactions, including N-alkylation and sulfonamide formation. Advanced techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods align with the increasing demand for high-purity compounds in preclinical studies, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound revolves around its mechanism of action and potential therapeutic benefits. While detailed pharmacological data may still be under investigation, preliminary studies suggest that its piperidine-cyclopropanesulfonamide core could interact with serotonin or dopamine receptors, which are critical in treating conditions like anxiety and mood disorders. This aligns with the broader trend of exploring novel psychotropic agents with improved safety profiles.

From an industrial perspective, the demand for custom synthesis and building blocks like CAS 2640979-49-1 has surged, driven by the need for tailored molecular entities in drug discovery. Companies specializing in contract research organizations (CROs) often highlight such compounds in their portfolios, catering to the growing market for precision medicine and personalized therapeutics.

Environmental and regulatory considerations also play a role in the compound's development. Its fluorinated component necessitates careful evaluation of biodegradability and eco-toxicity, topics increasingly relevant in green chemistry discussions. Researchers are actively exploring sustainable synthesis routes to minimize waste and energy consumption, addressing the global push for environmentally friendly practices.

In summary, N-{1-[(3-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide (CAS 2640979-49-1) represents a fascinating intersection of medicinal chemistry and molecular design. Its structural features and potential applications make it a subject of ongoing research, particularly in areas like CNS drug development and receptor-targeted therapies. As the scientific community continues to unravel its properties, this compound may pave the way for innovative treatments in the years to come.